Cas no 144605-37-8 (3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI))
144605-37-8 structure
Product Name:3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI)
CAS No:144605-37-8
MF:C6H6N2O2
MW:138.124041080475
CID:108813
PubChem ID:14977862
Update Time:2025-04-18
3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI)
- (NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine
- 144605-37-8
- 144605-36-7
-
- Inchi: 1S/C6H6N2O2/c9-7-4-6-2-1-3-8(10)5-6/h1-5,9H/b7-4+
- InChI Key: WXAHTINPWPNKQL-QPJJXVBHSA-N
- SMILES: [O-][N+]1C=CC=C(/C=N/O)C=1
Computed Properties
- Exact Mass: 138.04298
- Monoisotopic Mass: 138.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 58Ų
Experimental Properties
- PSA: 59.53
3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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